N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide
Overview
Description
N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, also known as BFPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been found to exhibit anti-tumor, anti-inflammatory, and anti-oxidant properties. In material science, N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been used as a precursor for the synthesis of novel materials with unique properties. In environmental science, N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been investigated for its potential use in water treatment and soil remediation.
Mechanism of Action
The mechanism of action of N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins in the body, leading to the observed biological effects. N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a protein involved in the regulation of immune responses.
Biochemical and Physiological Effects
N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide inhibits the proliferation of cancer cells and induces apoptosis. In animal models, N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been found to reduce inflammation and oxidative stress, and improve cognitive function. N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has also been shown to have a protective effect on the liver and kidney.
Advantages and Limitations for Lab Experiments
One of the advantages of N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is its relatively simple synthesis method, which makes it readily available for laboratory experiments. Additionally, N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been found to be stable under a wide range of conditions, making it suitable for use in various experimental settings. However, one limitation of N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is its relatively low water solubility, which may affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for the study of N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide. One area of interest is the development of novel materials using N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide as a precursor. Another area of interest is the investigation of N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide as a potential therapeutic agent for the treatment of various diseases, including cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide and its potential effects on human health and the environment.
Conclusion
In conclusion, N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is a chemical compound with potential applications in various fields, including medicinal chemistry, material science, and environmental science. Its synthesis method is relatively simple, and it has been found to exhibit a range of biological effects. Further studies are needed to fully understand the mechanism of action of N-1,3-benzothiazol-2-yl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide and its potential applications in various fields.
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O2S/c21-15-6-2-1-5-14(15)19(26)24-11-9-13(10-12-24)18(25)23-20-22-16-7-3-4-8-17(16)27-20/h1-8,13H,9-12H2,(H,22,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZHGNFNDYXTCIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=NC3=CC=CC=C3S2)C(=O)C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzothiazol-2-yl)-1-[(2-fluorophenyl)carbonyl]piperidine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.